molecular formula C13H18O B8718725 Phenol, 2,3,5-trimethyl-6-(2-methyl-2-propenyl)- CAS No. 142874-43-9

Phenol, 2,3,5-trimethyl-6-(2-methyl-2-propenyl)-

Cat. No.: B8718725
CAS No.: 142874-43-9
M. Wt: 190.28 g/mol
InChI Key: LKGHOOQBXDWIMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenol, 2,3,5-trimethyl-6-(2-methyl-2-propenyl)- is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenol, 2,3,5-trimethyl-6-(2-methyl-2-propenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenol, 2,3,5-trimethyl-6-(2-methyl-2-propenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

142874-43-9

Molecular Formula

C13H18O

Molecular Weight

190.28 g/mol

IUPAC Name

2,3,5-trimethyl-6-(2-methylprop-2-enyl)phenol

InChI

InChI=1S/C13H18O/c1-8(2)6-12-10(4)7-9(3)11(5)13(12)14/h7,14H,1,6H2,2-5H3

InChI Key

LKGHOOQBXDWIMR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1C)O)CC(=C)C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1,2,5-trimethyl-3-[(2-methylprop-2-en-1-yl)oxy]benzene (33.6 g, 177 mmol) synthesized in Reference Example 1 and N,N-diethylaniline (100 mL) was stirred under argon atmosphere at 220 to 230° C. for 11 hours. After cooled to room temperature, the reaction solution was distributed using ethyl acetate and 1N hydrochloric acid. The organic layer was washed with 1N hydrochloric acid and saturated saline, and then dried using anhydrous magnesium sulfate. The solvent was removed under reduced pressure, and the obtained residue was purified by silica gel column chromatography (hexane-ethyl acetate 40:1 to 9:1) to give 28.6 g of the title compound (yield: 85%) as an oily product.
Quantity
33.6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Yield
85%

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